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Compound of Interest

Compound Name: AF 430 maleimide

Cat. No.: B15138073

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of AF 430 maleimide, a
fluorescent dye used for the specific labeling of cysteine residues in proteins and other
biomolecules. This document details the dye's properties, experimental protocols for its use,
and its applications in research and drug development.

Core Properties of AF 430 Maleimide

AF 430 is a hydrophilic, coumarin-based dye that emits a green-yellow fluorescence.[1][2][3] Its
maleimide derivative is specifically designed for covalent bonding to thiol groups, which are
present in cysteine residues.[4][5] This high selectivity makes it a valuable tool for site-specific
labeling of proteins.[6] The fluorescence of AF 430 is stable over a wide pH range, from 4 to 10.

[7](8]

Quantitative Data Summary

The key quantitative properties of AF 430 maleimide are summarized in the table below for
easy reference and comparison.
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Property Value Reference
Excitation Maximum (Aex) 430 nm [11[3119]
Emission Maximum (Aem) 542 nm [1103114119]
Molar Extinction Coefficient (g) 15,955 L-mol~t-cm~1 [11[3119]
Fluorescence Quantum Yield 0.23 (IEI9]

(®)

Stokes Shift 112 nm [71[9]
Molecular Weight 726.8 g/mol [3]

N Soluble in water and polar
Solubility ] [3][10]
organic solvents (DMF, DMSO)

Cysteine-Specific Labeling Chemistry

The labeling reaction of AF 430 maleimide with a cysteine residue is a Michael addition. The
maleimide group of the dye reacts with the sulfhydryl (thiol) group of the cysteine to form a
stable thioether bond.[6][11] This reaction is highly specific for thiols at a neutral pH of 7-7.5.
[11][12]
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Reactants

AF 430-Maleimide + Product

| | AF 430-S-Cysteine-Protein
| (Stable Thioether Bond)

Protein-Cysteine-SH

1. Prepare Protein Solution
(1-10 mg/mL in degassed buffer, pH 7-7.5)

'

2. (Optional) Reduce Disulfide Bonds 3. Prepare AF 430 Maleimide Stock
(Add 10-100x molar excess TCEP, incubate 20-30 min) (2-10 mg/mL in anhydrous DMSO or DMF)

~,

4. Labeling Reaction
(Add 10-20x molar excess of dye to protein)

:

5. Incubate
(2 hours at RT or overnight at 4°C, in the dark)

l

6. Purify Conjugate
(Gel filtration, HPLC, FPLC)

l

7. Characterize Conjugate
(Determine Degree of Labeling)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15138073#af-430-maleimide-for-labeling-cysteine-
residues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b15138073#af-430-maleimide-for-labeling-cysteine-residues
https://www.benchchem.com/product/b15138073#af-430-maleimide-for-labeling-cysteine-residues
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15138073?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

